4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide

• IUPAC Name: 4-(benzylsulfanylmethyl)-N-[(E)-[4-(cyanomethoxy)phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C24H21N3O2S/c25-14-15-29-23-12-8-19(9-13-23)16-26-27-24(28)22-10-6-21(7-11-22)18-30-17-20-4-2-1-3-5-20/h1-13,16H,15,17-18H2,(H,27,28)/b26-16+
• InChI Key: CUDHGRQRGMHPTC-WGOQTCKBSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC2=CC=C(C=C2)C(=O)NN=CC3=CC=C(C=C3)OCC#N
• Isomeric SMILES: C1=CC=C(C=C1)CSCC2=CC=C(C=C2)C(=O)N/N=C/C3=CC=C(C=C3)OCC#N
• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol

Description

4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide, also known as BTM-NBC, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide involves the inhibition of the Akt/mTOR signaling pathway, which is involved in cell growth, survival, and metabolism. 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide binds to the ATP-binding site of Akt and inhibits its activity, leading to the downregulation of downstream targets such as mTOR and p70S6K. This results in the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide has been shown to have a range of biochemical and physiological effects. In cancer cells, 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide induces apoptosis, suppresses cell proliferation, and inhibits the Akt/mTOR signaling pathway. In normal cells, 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide has been shown to have low toxicity and does not affect cell viability or induce apoptosis. 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide has also been shown to have anti-inflammatory and antioxidant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide for lab experiments is its high potency and selectivity towards cancer cells. This makes it a promising lead compound for the development of new drugs. However, one of the limitations of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide. One direction is the development of new derivatives of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide with improved pharmacological properties, such as increased solubility and bioavailability. Another direction is the investigation of the potential applications of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide in other fields, such as material science and nanotechnology. Finally, the use of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide in combination with other drugs or therapies for the treatment of cancer is an area of ongoing research.
Conclusion:
In conclusion, 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. Its unique structure and pharmacological properties make it a promising lead compound for the development of new drugs. The mechanism of action of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide involves the inhibition of the Akt/mTOR signaling pathway, which is involved in cell growth, survival, and metabolism. While there are limitations to the use of 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide in lab experiments, there are several future directions for the study of this compound.

Scientific Research Applications

4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide has been studied for its potential applications in various fields, including cancer research, drug development, and material science. In cancer research, 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. In drug development, 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide has been identified as a potential lead compound for the development of new drugs due to its unique structure and pharmacological properties. In material science, 4-[(benzylthio)methyl]-N'-[4-(cyanomethoxy)benzylidene]benzohydrazide has been used as a precursor for the synthesis of new materials with potential applications in electronic and optoelectronic devices.